Cas no 81214-61-1 (7-Acetyl-5-chloropyrido[2,3-d]pyridazin-8-one)

7-Acetyl-5-chloropyrido[2,3-d]pyridazin-8-one structure
81214-61-1 structure
Product Name:7-Acetyl-5-chloropyrido[2,3-d]pyridazin-8-one
CAS No:81214-61-1
MF:C9H6ClN3O2
MW:223.615840435028
CID:986492
PubChem ID:338080
Update Time:2025-04-20

7-Acetyl-5-chloropyrido[2,3-d]pyridazin-8-one Chemical and Physical Properties

Names and Identifiers

    • 7-acetyl-5-chloropyrido[2,3-d]pyridazin-8-one
    • DTXSID80320394
    • NSC-358896
    • NSC358896
    • 81214-61-1
    • 7-Acetyl-5-chloropyrido[2,3-d]pyridazin-8-one
    • Inchi: 1S/C9H6ClN3O2/c1-5(14)13-9(15)7-6(8(10)12-13)3-2-4-11-7/h2-4H,1H3
    • InChI Key: XJJGNZKPCQICIX-UHFFFAOYSA-N
    • SMILES: ClC1C2=CC=CN=C2C(N(C(C)=O)N=1)=O

Computed Properties

  • Exact Mass: 223.0148541g/mol
  • Monoisotopic Mass: 223.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 62.6Ų

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